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The Colo-205 xenograft model is well-established for evaluating a variety of therapeutic strategies. The table

below summarizes key findings from studies using this model [1] [2]:

Therapeutic Agent /
Combination

Experimental Findings in Colo-205 Xenografts

TRA-8 (anti-DR5
antibody) + CPT-11

Superior tumor growth inhibition vs. single agent; 73% complete
regression with combination therapy [2].

5-FU + Tanshinone IIA
(Tan-IIA)

>50% tumor volume reduction vs. 5-FU alone; downregulated P-gp, VEGF,

LC3-II, MMP-7, NF-κB [1].

Dual VEGF-A/Ang-2
Inhibition

87% tumor growth reduction with bispecific antibody vs. 66% (VEGF-A

alone); 66% suppression of lung metastasis [1].

Folic Acid (FA) Tumor regression and increased lifespan; acts via FRα, c-SRC, ERK/NF-

κB to activate TP53/p21/p21 causing cell cycle arrest [1].

Ispinesib (KSP Inhibitor) Preclinical data showed tumor growth delay [3].

Research Workflow and Signaling

The Colo-205 model is frequently used to study targeted therapy combinations. The diagram below

illustrates a typical workflow and key signaling pathways investigated in this model, particularly the
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feedback mechanisms that can cause resistance to BRAF inhibitors [1]:
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Colo205 Xenograft Workflow and BRAF Pathway
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Detailed Protocol for Xenograft Studies

The Colo-205 model can be established in immunocompromised mice for preclinical testing. This protocol is

synthesized from general methodologies for this model [1] [2].

Cell Preparation and Injection: Cultivate Colo-205 cells and harvest in log growth phase.

Resuspend (~5-10 million cells) in a 1:1 mix of PBS and Matrigel. Inject subcutaneously into the flank
of female athymic nude mice (BALB/c strain) [1] [2].

Tumor Measurement and Randomization: Monitor until tumors are palpable (~50-100 mm³).
Measure tumors 2-3 times weekly with calipers. Randomize mice into balanced treatment/control

groups [1] [2].
Treatment and Analysis: Administer vehicle or test compounds via specified route/dosing schedule.

For combination studies with TRA-8/CPT-11: administer CPT-11 (irinotecan) intravenously and TRA-8
antibody intraperitoneally [2]. Terminate the study at predetermined endpoints. Collect tumors for

biomarker analysis (e.g., Western blot for PARP cleavage) [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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